Cas no 1021217-48-0 (1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1021217-48-0
• MF: C₁₉H₂₄N₆O₄S
• MW: 432.496662139893
• CID: 6022293
• PubChem ID: 25889847
• Update Time: 2025-06-03

1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• 6-(4-((2,4-diethoxyphenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• VU0636605-1
• F5123-0902
• AKOS024499280
• 6-[4-(2,4-diethoxyphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1021217-48-0

• Inchi： 1S/C19H24N6O4S/c1-3-28-15-5-6-17(16(13-15)29-4-2)30(26,27)24-11-9-23(10-12-24)19-8-7-18-21-20-14-25(18)22-19/h5-8,13-14H,3-4,9-12H2,1-2H3
• InChI Key： FTUUYWWLYBYVNL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OCC)OCC)(N1CCN(C2C=CC3=NN=CN3N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 432.15797444g/mol
• Monoisotopic Mass: 432.15797444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Comprehensive Overview of 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021217-48-0)

The compound 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1021217-48-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a triazolopyridazine core linked to a piperazine moiety via a benzenesulfonyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and receptor binding, which aligns with current trends in drug discovery and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has surged due to their versatility in targeting complex biological pathways. This compound’s triazolopyridazine segment is known for its ability to interact with kinase and G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurodegenerative disease research. The diethoxybenzenesulfonyl group further enhances its solubility and bioavailability, addressing common challenges in drug formulation.

From an industrial perspective, CAS No. 1021217-48-0 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design (FBDD). These methodologies are frequently searched by professionals seeking innovative approaches to accelerate drug development. The compound’s structural complexity also makes it a valuable reference in cheminformatics and computational chemistry, where predictive modeling of ADME (Absorption, Distribution, Metabolism, Excretion) properties is critical.

Another area of interest is the compound’s potential role in epigenetics, a field that has exploded in popularity due to its implications in aging, cancer, and metabolic disorders. The piperazine ring in 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine may serve as a scaffold for designing histone deacetylase (HDAC) inhibitors, which are actively explored for their therapeutic effects. This aligns with frequent search queries about “epigenetic modulators” and “small molecule therapeutics.”

Quality control and synthesis optimization are also critical for CAS No. 1021217-48-0. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are commonly employed to ensure purity and consistency. These terms are highly relevant to laboratory technicians and quality assurance specialists, reflecting the compound’s industrial applicability.

In summary, 1-(2,4-diethoxybenzenesulfonyl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine represents a multifaceted tool for modern research, bridging gaps between medicinal chemistry, biophysics, and pharmacology. Its relevance to trending topics like personalized medicine and AI-driven drug discovery ensures its continued prominence in scientific discourse.